Cas no 2229455-86-9 (2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile)
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile
- 2229455-86-9
- EN300-1808118
-
- Inchi: 1S/C10H11NO3/c1-10(2,5-11)6-3-4-7(12)9(14)8(6)13/h3-4,12-14H,1-2H3
- InChI Key: NOAKSFNGJVXBRD-UHFFFAOYSA-N
- SMILES: OC1C(=C(C=CC=1C(C#N)(C)C)O)O
Computed Properties
- Exact Mass: 193.07389321g/mol
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.5Ų
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808118-0.05g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 0.05g |
$683.0 | 2023-09-19 | ||
| Enamine | EN300-1808118-0.1g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 0.1g |
$715.0 | 2023-09-19 | ||
| Enamine | EN300-1808118-0.25g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 0.25g |
$748.0 | 2023-09-19 | ||
| Enamine | EN300-1808118-0.5g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 0.5g |
$781.0 | 2023-09-19 | ||
| Enamine | EN300-1808118-1.0g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 1g |
$813.0 | 2023-05-23 | ||
| Enamine | EN300-1808118-2.5g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 2.5g |
$1594.0 | 2023-09-19 | ||
| Enamine | EN300-1808118-5.0g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 5g |
$2360.0 | 2023-05-23 | ||
| Enamine | EN300-1808118-10.0g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 10g |
$3500.0 | 2023-05-23 | ||
| Enamine | EN300-1808118-1g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 1g |
$813.0 | 2023-09-19 | ||
| Enamine | EN300-1808118-5g |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile |
2229455-86-9 | 5g |
$2360.0 | 2023-09-19 |
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile
Professional Introduction to 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile (CAS No. 2229455-86-9)
2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile, identified by its CAS number 2229455-86-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif, exhibits a rich potential for various applications, particularly in the development of innovative therapeutic agents and biochemical probes.
The molecular structure of 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile consists of a nitrile group attached to a propyl chain, which is further substituted with a 2,3,4-trihydroxyphenyl moiety. This particular arrangement of functional groups makes it an intriguing candidate for further investigation in multiple domains of chemical biology. The presence of hydroxyl groups on the aromatic ring enhances its reactivity and solubility, facilitating its use in various biochemical assays and synthetic pathways.
In recent years, there has been a growing interest in compounds that possess both pharmacological and biochemical significance. The 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile molecule has been studied for its potential role in modulating biological pathways associated with inflammation, oxidative stress, and cellular signaling. Preliminary research suggests that this compound may interact with specific enzymes and receptors, thereby influencing key metabolic processes.
One of the most compelling aspects of 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile is its structural diversity, which allows for modifications that can fine-tune its biological activity. Researchers have explored derivatives of this compound to enhance its efficacy and selectivity in therapeutic applications. For instance, modifications to the aromatic ring or the nitrile group have been investigated to optimize interactions with target proteins and improve pharmacokinetic properties.
The pharmaceutical industry has shown particular interest in compounds that can serve as scaffolds for drug development. The 2229455-86-9 compound’s unique structure provides a versatile platform for designing molecules with improved pharmacological profiles. Its ability to undergo various chemical transformations makes it a valuable asset in synthetic chemistry, enabling the creation of novel analogs with enhanced biological activity.
In addition to its pharmaceutical potential, 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile has been explored in academic research for its role as a biochemical probe. Its interaction with enzymes and cellular components has provided insights into fundamental biological processes. This compound has been utilized in high-throughput screening assays to identify new drug targets and understand the mechanisms of action of existing therapeutic agents.
The synthesis of 2229455-86-9 involves multi-step organic reactions that highlight the compound’s complexity and the expertise required to produce it in high purity. Advanced synthetic methodologies have been employed to optimize yield and minimize byproduct formation. These efforts are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
The growing body of research on 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile underscores its significance in chemical biology and drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics. Their unique structural features offer opportunities for innovation across multiple disciplines within the life sciences.
In conclusion, the compound identified by CAS number 2229455-86-9, known as 2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile, represents a promising area of research with substantial potential for advancing both academic science and pharmaceutical development. Its multifaceted applications highlight the importance of continued investigation into such specialized organic molecules.
2229455-86-9 (2-methyl-2-(2,3,4-trihydroxyphenyl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)